![molecular formula C21H19N5O2 B5609569 N-(2-methoxyphenyl)-4,7-dimethyl-8-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carboxamide](/img/structure/B5609569.png)
N-(2-methoxyphenyl)-4,7-dimethyl-8-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds within the pyrazolo[5,1-c][1,2,4]triazine family often involves complex reactions, including cyclization and rearrangement processes. For example, the diazotization of 5-amino-4-carbamoyl-1-(α-styryl)-1,2,3-triazole can lead to a rearrangement that results in the formation of related triazine compounds. This process highlights the intricate reactions involved in synthesizing such complex molecules (L'abbé et al., 2010).
Molecular Structure Analysis
The molecular structure of pyrazolo[5,1-c][1,2,4]triazine derivatives has been elucidated through various analytical techniques, including single-crystal X-Ray diffraction. Such studies reveal the planarity of the triazine heterocyclic core and the spatial arrangements of substituent groups, which are crucial for understanding the compound's reactivity and interactions (Dolzhenko et al., 2008).
Chemical Reactions and Properties
Pyrazolo[5,1-c][1,2,4]triazines undergo various chemical reactions, including cyclization and nucleophilic addition, leading to the synthesis of novel derivatives. These reactions are fundamental in exploring the chemical space of these compounds and their potential applications (Kurasawa et al., 1987).
Physical Properties Analysis
The physical properties of pyrazolo[5,1-c][1,2,4]triazine derivatives, such as solubility, melting points, and crystalline structure, are influenced by their molecular structure. The planarity of the triazine core and the nature of substituents affect these properties, which are important for the compound's application in various fields (Dolzhenko et al., 2008).
Future Directions
properties
IUPAC Name |
N-(2-methoxyphenyl)-4,7-dimethyl-8-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N5O2/c1-13-18(15-9-5-4-6-10-15)20-24-23-19(14(2)26(20)25-13)21(27)22-16-11-7-8-12-17(16)28-3/h4-12H,1-3H3,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVHCXCDWAZGBQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NC2=C(C(=NN12)C)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.